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Compound of Interest

Compound Name: N,2-dimethylbutanamide

Cat. No.: B7891930

Technical Guide: N,2-dimethylbutanamide

Disclaimer: A comprehensive Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS)
for N,2-dimethylbutanamide (CAS 21458-37-7) is not readily available in the public domain
based on extensive searches. The information presented in this guide is compiled from limited
sources and should be treated with caution. It is not a substitute for an official SDS from a
chemical supplier. Researchers, scientists, and drug development professionals should
exercise extreme care and perform their own risk assessments before handling this compound.

Chemical Identification and Properties

N,2-dimethylbutanamide is a chemical compound with the molecular formula CeH13NO.[1][2]
Its basic properties are summarized below.
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Property

Value

CAS Number

21458-37-7[1]

Molecular Formula

CeH13NO[1][2]

Molecular Weight 115.17 g/mol [1][2]

IUPAC Name N,2-dimethylbutanamide[1]
Synonyms None listed

Physical State Not specified

Boiling Point Not specified

Melting Point Not specified

Solubility Not specified

Safety and Hazard Information

Detailed toxicological data for N,2-dimethylbutanamide is not available in the public domain.

However, one supplier provides the following GHS hazard statements and precautionary

measures.

GHS Pictogram:

l».GHSO07: Exclamation Mark

Signal Word: Warning

Hazard Statements (H-phrases):

H302: Harmful if swallowed.[2]
H315: Causes skin irritation.[2]
H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]
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Precautionary Statements (P-phrases):

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[2]

e P264: Wash skin thoroughly after handling.[2]

e P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.[2]

o P280: Wear protective gloves/ eye protection/ face protection.[2]
e P302 + P352: IF ON SKIN: Wash with plenty of water.[2]

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[2]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

e P330: Rinse mouth.[2]

o P362 + P364: Take off contaminated clothing and wash it before reuse.[2]

e P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[2]
e P405: Store locked up.[2]

o P501: Dispose of contents/container to an approved waste disposal plant.[2]

Experimental Protocols and Data

There are no publicly available experimental studies, toxicological reports, or research papers
detailing the use or effects of N,2-dimethylbutanamide. As a result, no experimental protocols
or quantitative data for this compound can be provided.

Signaling Pathways and Mechanisms of Action
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Information regarding the biological activity, signaling pathways, or mechanisms of action of
N,2-dimethylbutanamide is not available in the scientific literature.

Logical Workflow for Handling Unknown
Compounds

Given the lack of specific safety and handling information for N,2-dimethylbutanamide, a
logical workflow for researchers should prioritize caution and adherence to general laboratory
safety protocols for handling chemicals of unknown toxicity.

Caption: A generalized workflow for handling a chemical with unknown toxicity.

Conclusion

N,2-dimethylbutanamide is a commercially available compound for which there is a significant
lack of safety, toxicological, and biological data in the public domain. The limited available
information suggests that it should be handled as a hazardous substance. Researchers and
drug development professionals are strongly advised to obtain a comprehensive Safety Data
Sheet from their supplier and to conduct thorough risk assessments before use. The absence
of experimental data precludes the provision of detailed protocols or the visualization of any
biological pathways associated with this compound at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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